Cas no 1955548-85-2 (2-trifluoromethanesulfinylethan-1-amine hydrochloride)

• Product Name: 2-trifluoromethanesulfinylethan-1-amine hydrochloride
• CAS No: 1955548-85-2
• MDL: MFCD30181111
• CID: 4631608
• PubChem ID: 122164158
• Update Time: 2025-06-10

2-trifluoromethanesulfinylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-trifluoromethanesulfinylethan-1-amine hydrochloride

• MDL： MFCD30181111

Additional information on 2-trifluoromethanesulfinylethan-1-amine hydrochloride

Introduction to 2-trifluoromethanesulfinylethan-1-amine hydrochloride (CAS No. 1955548-85-2)

2-trifluoromethanesulfinylethan-1-amine hydrochloride, identified by the CAS number 1955548-85-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, characterized by the presence of a sulfinyl group (-SO₂-) attached to a carbon atom, which is further substituted with a trifluoromethyl group (-CF₃) and an amine group (-NH₂). The hydrochloride salt form enhances its solubility in aqueous solutions, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 2-trifluoromethanesulfinylethan-1-amine hydrochloride contribute to its unique chemical properties, including enhanced metabolic stability and improved bioavailability. These attributes make it a promising candidate for further exploration in drug discovery and development. Recent studies have highlighted its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative disorders.

In the realm of medicinal chemistry, the trifluoromethyl group is particularly noteworthy for its ability to influence pharmacokinetic profiles. It can increase lipophilicity and binding affinity, thereby prolonging the duration of drug action. Additionally, the sulfinyl group introduces polarity and electronic effects that can fine-tune interactions with biological targets. The amine moiety provides a site for further functionalization, allowing chemists to design derivatives with tailored properties.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-trifluoromethanesulfinylethan-1-amine hydrochloride. Machine learning algorithms can predict binding affinities and pharmacological activities, expediting the identification of lead compounds for clinical development. This approach has been instrumental in accelerating the discovery of novel therapeutic agents targeting complex diseases.

One area where this compound has shown promise is in the treatment of chronic inflammatory conditions. Studies indicate that derivatives of sulfonamides can interact with specific enzymes and receptors involved in inflammatory pathways. For instance, modifications to the amine group have been explored to enhance selectivity against pro-inflammatory cytokines such as TNF-α and IL-6. Such targeted interactions could lead to more effective treatments with reduced side effects.

The synthesis of 2-trifluoromethanesulfinylethan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the introduction of the trifluoromethyl group via fluorination techniques, followed by sulfinylation at the appropriate carbon position. The final step involves salt formation with hydrochloric acid to improve stability and handling properties. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to optimize yield and purity.

From a regulatory perspective, 2-trifluoromethanesulfinylethan-1-amine hydrochloride must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies assess pharmacokinetic behavior, toxicity profiles, and potential interactions with other drugs. These studies are critical for determining appropriate dosing regimens and identifying any adverse effects that may arise during therapeutic use.

The pharmaceutical industry continues to invest heavily in research aimed at developing novel sulfonamide-based drugs due to their versatility and efficacy. Collaborative efforts between academic researchers and industry scientists have led to innovative approaches in drug design and development. For example, biocatalytic methods are being explored as sustainable alternatives to traditional synthetic routes, reducing environmental impact while maintaining high yields.

The potential applications of 2-trifluoromethanesulfinylethan-1-amine hydrochloride extend beyond inflammation management. Emerging research suggests its utility in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) therapies. Further investigation into its mechanisms of action could unlock new treatment strategies for these challenging conditions.

In conclusion, 2-trifluoromethanesulfinylethan-1-amine hydrochloride (CAS No. 1955548-85-2) represents a significant advancement in medicinal chemistry with broad therapeutic implications. Its unique structural features offer opportunities for designing next-generation drugs targeting various diseases. As research progresses, this compound is poised to play a crucial role in improving patient outcomes through innovative therapeutic interventions.